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Compound of Interest

Compound Name: PIK-293

Cat. No.: B610106 Get Quote

Technical Support Center: PIK-293
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the PI3K

inhibitor, PIK-293. The information is designed to address common issues, particularly those

related to its limited solubility in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is PIK-293 and what is its mechanism of action?

A1: PIK-293 is a potent and selective inhibitor of the phosphoinositide 3-kinase (PI3K)

signaling pathway.[1][2][3] It primarily targets the p110δ isoform of PI3K with a reported IC50 of

0.24 μM, exhibiting significantly less potency against p110α, p110β, and p110γ isoforms.[1][3]

PIK-293 is a pyrazolopyrimidine analog of IC87114.[1] By inhibiting PI3K, PIK-293 blocks the

conversion of PIP2 to PIP3, a critical step in the activation of downstream signaling cascades,

most notably the Akt/mTOR pathway. This pathway is crucial for regulating cell growth,

proliferation, survival, and metabolism. Dysregulation of the PI3K/Akt/mTOR pathway is a

hallmark of many cancers, making it a key target for therapeutic intervention.

Q2: What are the main solubility characteristics of PIK-293?

A2: PIK-293 is a lipophilic compound with very low aqueous solubility. It is generally described

as insoluble in water and ethanol, but highly soluble in organic solvents like dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF).[1][2][3] This low aqueous solubility is a common

characteristic of compounds belonging to the pyrazolo[3,4-d]pyrimidine class and presents a
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significant challenge for its use in aqueous-based in vitro and in vivo experimental systems.[4]

[5]

Q3: I'm observing precipitation of PIK-293 when I add it to my aqueous buffer or cell culture

medium. What are the common causes?

A3: Precipitation of PIK-293 in aqueous solutions is a frequent issue and can be attributed to

several factors:

Low Aqueous Solubility: The fundamental physicochemical properties of PIK-293 limit its

solubility in water-based solutions.

"Solvent Shock": Rapidly diluting a concentrated DMSO stock of PIK-293 into an aqueous

buffer can cause the compound to "crash out" of solution as it moves from a favorable

organic solvent to an unfavorable aqueous environment.

High Final Concentration: The intended final concentration of PIK-293 in your experiment

may exceed its solubility limit in the specific aqueous buffer or cell culture medium being

used.

Buffer Composition and pH: The pH and the presence of salts in the buffer can influence the

solubility of PIK-293.

Temperature: Changes in temperature can affect the solubility of small molecules.

Media Components: Interactions with components in complex cell culture media, such as

proteins and salts, can also lead to precipitation.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for PIK-293 in various

solvents. Due to its very low aqueous solubility, comprehensive data in a wide range of buffers

is not readily available.
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Solvent/Buffer
System

Concentration Molarity Notes

DMSO 80 mg/mL 201.29 mM

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

DMF 30 mg/mL 75.48 mM

DMSO:PBS (pH 7.2)

(1:6)
0.14 mg/mL 0.35 mM

This represents a

more physiologically

relevant aqueous

buffer system.[6]

Ethanol Insoluble -

Water Insoluble - [1][2][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PIK-293 Stock
Solution in DMSO
Materials:

PIK-293 powder (Molecular Weight: 397.43 g/mol )

Anhydrous, high-quality Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Weighing: Accurately weigh out the desired amount of PIK-293 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
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3.97 mg of PIK-293.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For the

example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes. If the compound does

not fully dissolve, you can gently warm the solution to 37°C for a few minutes or use an

ultrasonic water bath for 5-10 minute intervals until the solution is completely clear.[6]

Visual Inspection: Visually inspect the solution against a light source to ensure that no solid

particles remain. A clear solution is critical for accurate dosing.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability.[1][6]

Protocol 2: Dilution of PIK-293 Stock Solution into
Aqueous Buffer for Cell-Based Assays
This protocol uses a serial dilution method to minimize the risk of precipitation.

Materials:

10 mM PIK-293 stock solution in DMSO

Pre-warmed (37°C) sterile aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or conical tubes

Procedure (Example for preparing a 10 µM final concentration):

Intermediate Dilution: Prepare an intermediate dilution of the PIK-293 stock solution. For

example, to make a 1 mM intermediate solution, add 10 µL of the 10 mM stock solution to 90

µL of pre-warmed buffer/media in a sterile tube. Mix well by gentle pipetting.

Final Dilution: Add the intermediate dilution to the final volume of your pre-warmed

buffer/media. To achieve a final concentration of 10 µM in 10 mL of media, add 100 µL of the

1 mM intermediate solution to the 10 mL of media.
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Mixing: Immediately after adding the intermediate dilution, mix the final solution gently but

thoroughly by inverting the tube or swirling the flask. Avoid vigorous vortexing which can

sometimes promote precipitation.

Vehicle Control: It is crucial to prepare a vehicle control by adding the same final

concentration of DMSO to your buffer/media without the inhibitor. For the example above,

this would be a 0.1% DMSO concentration in the final solution.

Immediate Use: Use the freshly prepared PIK-293-containing buffer/media immediately in

your experiment to minimize the risk of precipitation over time.

Troubleshooting Guide for PIK-293 Solubility Issues
Problem:Precipitate forms immediately upon adding PIK-293 stock solution to the aqueous

buffer.

Precipitation Observed

Possible Cause:
'Solvent Shock' from rapid dilution

Possible Cause:
High final concentration exceeds solubility limit

Possible Cause:
High final DMSO concentration

Solution:
- Use a serial dilution method.

- Prepare an intermediate dilution in buffer/media first.
- Add the stock solution dropwise while gently stirring.

Solution:
- Lower the final concentration of PIK-293.

- Perform a dose-response experiment to find the lowest effective concentration.

Solution:
- Keep final DMSO concentration below 0.5%, ideally ≤0.1%.

- Always include a vehicle control with the same DMSO concentration.

Click to download full resolution via product page

Troubleshooting immediate precipitation of PIK-293.

Problem:The solution is initially clear, but a precipitate forms over time in the incubator.
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Delayed Precipitation
(in incubator)

Possible Cause:
Media evaporation leading to increased concentration

Possible Cause:
Temperature fluctuations affecting solubility

Possible Cause:
Interaction with media components over time

Solution:
- Ensure proper humidification in the incubator.

- Use sealed plates or flasks for long-term experiments.

Solution:
- Minimize temperature changes.

- Ensure media is pre-warmed to 37°C before adding PIK-293.

Solution:
- If possible, test solubility in a simpler buffer first.

- Consider if serum concentration in the media can be adjusted.
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Troubleshooting delayed precipitation of PIK-293.

PIK-293 Signaling Pathway
PIK-293 inhibits the PI3K/Akt/mTOR signaling pathway. The diagram below illustrates the key

components of this pathway and the point of inhibition by PIK-293.
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PI3K/Akt/mTOR signaling pathway showing inhibition by PIK-293.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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